2-{1-Azabicyclo[2.2.2]octan-4-yl}acetonitrile

• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 2-(1-azabicyclo[2.2.2]octan-4-yl)acetonitrile
• InChI: InChI=1S/C9H14N2/c10-5-1-9-2-6-11(7-3-9)8-4-9/h1-4,6-8H2
• InChI Key: XMLKGNPVGONNIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1(CC2)CC#N

Description

2-{1-Azabicyclo[2.2.2]octan-4-yl}acetonitrile is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-(Quinuclidin-4-yl)acetyl chloride may be made by converting (quinuclidin-4-yl)methanol (vide supra) to the mesylate (methanesulfonylchloride/triethylamine in chloroform) which is then treated with sodium cyanide in dimethylformamide to form (quinuclidin-4-yl)acetonitrile. Heating this in ethanol saturated with hydrogen chloride gas produces the corresponding ethyl ester which is hydrolyzed to the acid by treatment with 6N hydrochloric acid. Finally, the acid is converted to the acid chloride as described above.

Synthesis routes and methods II

Procedure details

Quinuclidin-4-ylmethanol (1.94 g, 0.014 moles) was converted to the corresponding mesylate by treatment with methane sulphonyl chloride and triethylamine in chloroform. The mesylate was dissolved in dimethylformamide (50 ml) and treated with sodium cyanide (1.4 g, 0.028 moles) at 120° C. for 18 hours. The mixture was cooled and concentrated in vacuo. The residue was partitioned between saturated potassium carbonate and chloroform. The organic layer was separated and dried (Na2SO4), filtered and evaporated to dryness. Chromatography on silica gel eluting with 0-10% methanol/chloroform gave the title compound 1.5 g (72%). M.S. (+ve electrospray) m/z 151 (MH+, 100%).